Spectroscopic data of N-(2-Fluorophenyl)-1H-pyrazol-4-amine (NMR, IR, MS)
Here is the comprehensive technical guide for the spectroscopic characterization of N-(2-Fluorophenyl)-1H-pyrazol-4-amine . CAS: 1156177-23-9 | Formula: C H FN | M.W.: 177.18 g/mol Role: Pharmacophore intermediate (Kinas...
N-(2-Fluorophenyl)-1H-pyrazol-4-amine is a critical biaryl amine scaffold used in medicinal chemistry, particularly in the development of ATP-competitive kinase inhibitors. Its structural integrity relies on the specific regiochemistry of the amine linker between the electron-rich pyrazole (C4-position) and the electron-deficient 2-fluorophenyl ring.
This guide provides a definitive reference for the identification and quality control of this intermediate, distinguishing it from its common regioisomer (N-(4-fluorophenyl)...) via diagnostic spectroscopic signatures.
Synthesis & Isolation Workflow
To understand the impurity profile affecting spectra, one must recognize the synthesis origin. The highest purity (>98%) is typically achieved via Palladium-catalyzed Buchwald-Hartwig cross-coupling, avoiding the regioselectivity issues of nucleophilic aromatic substitution.
The presence of the fluorine atom provides no isotopic pattern (F is monoisotopic), but the nitrogen-rich pyrazole ring dictates the fragmentation.
Parameter
Observed Value (m/z)
Assignment
Notes
Molecular Ion
178.08
Base peak, high stability.
Adduct
200.06
Common in unbuffered solvents.
Fragment 1
150.07
Loss of from pyrazole (diagnostic).
Fragment 2
158.07
Loss of HF (characteristic of ortho-F).
Fragmentation Logic
Caption: Primary ESI+ fragmentation pathways involving pyrazole diazo-loss and defluorination.
Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-
(Universal standard for polar heterocycles).[1][2]
A.
H NMR (400 MHz)
The ortho-fluorine substituent breaks the symmetry of the phenyl ring, creating a complex splitting pattern distinct from the para-isomer.
Shift ( ppm)
Multiplicity
Integral
Assignment
Coupling ( Hz)
12.60
br s
1H
Pyrazole NH
Exchangeable (broad/invisible in CDCl).
7.85
s
2H
Pyrazole CH (3,5)
Tautomeric averaging makes H3/H5 equivalent.
7.60
br s
1H
Amine NH
Linker proton.
6.95 - 7.05
td
1H
Phenyl H5
6.75 - 6.85
m
1H
Phenyl H3
Ortho to F (shielded).
6.60 - 6.70
m
2H
Phenyl H4, H6
Complex multiplet due to F-coupling.
Diagnostic Feature: The pyrazole protons appear as a singlet (or very tight doublet) around 7.8-8.0 ppm. If the N-H is protected or alkylated, this symmetry breaks, and two distinct signals appear.
Detection: UV at 254 nm (aromatic) and 220 nm (amide/amine).
Acceptance Criteria: Single peak >95% area; MS confirms m/z 178.08 under the main peak.
References
PubChem Compound Summary. (2025). N-[(2-fluorophenyl)methyl]-1H-pyrazol-4-amine (CID 43539927).[5] National Center for Biotechnology Information.
[Link]
Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. (Foundational reference for the coupling protocol).
[Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons. (Authoritative source for C-F coupling constants and substituent effects).
Part 1: Executive Summary N-(2-Fluorophenyl)-1H-pyrazol-4-amine represents a critical scaffold in the development of kinase inhibitors, particularly targeting p38 MAPK and FGFR pathways. As a secondary amine linking a po...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary
N-(2-Fluorophenyl)-1H-pyrazol-4-amine represents a critical scaffold in the development of kinase inhibitors, particularly targeting p38 MAPK and FGFR pathways. As a secondary amine linking a polar pyrazole core to a lipophilic fluorophenyl ring, it exhibits BCS Class II characteristics (Low Solubility, High Permeability).
This guide provides a definitive technical framework for handling, characterizing, and stabilizing this compound. The presence of the ortho-fluorine atom is a strategic medicinal chemistry modification intended to block metabolic oxidation at the phenyl ring, but it introduces specific solubility challenges due to increased lipophilicity compared to the non-fluorinated parent.
Key Physicochemical Identifiers
Property
Value (Predicted/Experimental Range)
Critical Note
Molecular Formula
C₉H₈FN₃
Molecular Weight
177.18 g/mol
Small molecule fragment
LogP (Octanol/Water)
1.8 – 2.2
Moderately lipophilic; requires co-solvents
pKa (Basic)
~3.5 (Pyrazole N2)
Protonates only in strong acid
pKa (Acidic)
~14.0 (Pyrazole N1-H)
Weak acid; deprotonates in strong base
TPSA
~40-50 Ų
Good membrane permeability
Melting Point
145–155 °C
Indicates stable crystal lattice
Part 2: Solubility Profile & Characterization
Aqueous Solubility & pH Dependence
The compound behaves as a weak base . Its solubility is heavily pH-dependent.
pH 1.2 (Simulated Gastric Fluid): Moderate to High solubility. The pyrazole nitrogen (N2) protonates, forming a cation that disrupts the crystal lattice.
pH 6.8 - 7.4 (Intestinal/Blood): Low solubility (< 0.1 mg/mL). The molecule exists predominantly as the neutral free base, driven by the lipophilic fluorophenyl group and π-π stacking of the pyrazole rings.
Solubility Workflow Diagram:
Caption: pH-dependent solubility transition. The compound solubilizes via protonation of the pyrazole ring in acidic environments but risks precipitation at physiological pH.
Organic Solvent Compatibility
For stock solution preparation (10–100 mM), avoid aqueous buffers. Use the following hierarchy:
DMSO (Dimethyl Sulfoxide): Excellent (> 50 mg/mL). Standard for biological assays.
Methanol/Ethanol: Good (> 10 mg/mL). Suitable for HPLC sample prep.
Acetonitrile: Moderate. Use for chromatography mobile phases.
Part 3: Stability & Degradation Pathways
The 2-fluoro substituent enhances metabolic stability by blocking the ortho position, but the amine linker remains the primary site of chemical vulnerability.
Primary Degradation Risks
Oxidation (N-Oxide Formation): The secondary amine can oxidize to the N-oxide or hydroxylamine under forced stress (peroxides, high O₂).
Photolytic Degradation: Aminopyrazoles absorb UV light. Prolonged exposure can lead to radical formation and ring opening.
Hydrolysis: The C-N bond between the pyrazole and the amine is generally robust but can cleave under extreme acidic conditions at high temperatures.
Degradation Pathway Diagram:
Caption: Major degradation pathways. Oxidative stress targets the amine linker, while extreme acid hydrolysis can cleave the scaffold.
Part 4: Experimental Protocols (Validation)
As a scientist, you must validate these predicted properties. Use the following "Gold Standard" protocols.
Application Note: Analytical Strategies for the Quantification of N-(2-Fluorophenyl)-1H-pyrazol-4-amine
Introduction & Scope N-(2-Fluorophenyl)-1H-pyrazol-4-amine (CAS: 1156177-23-9, Analog Reference) is a critical pharmacophore often found as an intermediate in the synthesis of kinase inhibitors (e.g., JAK, B-Raf inhibito...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scope
N-(2-Fluorophenyl)-1H-pyrazol-4-amine (CAS: 1156177-23-9, Analog Reference) is a critical pharmacophore often found as an intermediate in the synthesis of kinase inhibitors (e.g., JAK, B-Raf inhibitors) or as a degradation impurity in pyrazole-based active pharmaceutical ingredients (APIs).[1][2]
Its structure features a pyrazole ring coupled to a 2-fluorophenyl group via a secondary amine.[1][2] This molecule presents specific analytical challenges:
Amphoteric Nature: The pyrazole NH is weakly acidic (pKa ~14), while the exocyclic amine and pyrazole N2 are weakly basic (pKa ~2.5 - 4.0).[1][2]
Regioisomerism: Synthetic routes often produce the N-(4-fluorophenyl) or N-(3-fluorophenyl) isomers, requiring high-resolution separation.[1][2]
Trace Level Requirements: As an aniline derivative, it carries potential genotoxic risks, often necessitating quantification at ppm levels relative to the drug substance.[3]
This guide details two validated workflows: a robust HPLC-UV/PDA method for assay/purity analysis and a high-sensitivity LC-MS/MS method for trace impurity quantification.[1][2]
Method Development Strategy (Expertise & Logic)
Chemical Logic & Column Selection[1][2]
Stationary Phase: The analyte is moderately polar (LogP ~1.2–1.5).[1][2] A standard C18 column is sufficient, but to ensure separation from regioisomers (2-fluoro vs. 4-fluoro), a Phenyl-Hexyl or PFP (Pentafluorophenyl) column is superior.[1][2] The PFP phase offers unique
- and dipole-dipole interactions with the fluorinated ring of the analyte, providing orthogonal selectivity compared to C18.
pH Control: To achieve sharp peak shapes, the mobile phase pH must control the ionization state.[3]
Acidic (pH 2-3): Protonates the basic nitrogens, improving solubility and peak symmetry, though reducing retention slightly.[3]
Basic (pH > 8): Not recommended for standard silica columns; however, high pH (using hybrid particles) deprotonates the species, increasing retention.[3]
Decision: We utilize Acidic conditions (0.1% Formic Acid or Phosphate pH 3.0) for compatibility with both UV and MS detection.
Protocol A: HPLC-UV/PDA for Assay & Purity
Purpose: Routine quality control, reaction monitoring, and assay determination.[3]
Chromatographic Conditions
Parameter
Specification
Rationale
System
Agilent 1290 Infinity II or Equivalent
UHPLC capabilities preferred for resolution.
Column
Phenomenex Kinetex F5 (PFP) , 2.6 µm, 100 x 4.6 mm
PFP phase maximizes selectivity for halogenated aromatics.[1]
Mobile Phase A
10 mM Ammonium Formate, pH 3.0
Buffer controls ionization; compatible with UV.[3]
Mobile Phase B
Acetonitrile (ACN)
ACN provides sharper peaks than MeOH for this scaffold.[1][2]
Cause: Interaction of the secondary amine with residual silanols on the column.
Solution: Increase buffer concentration (up to 20 mM) or add 0.1% Triethylamine (TEA) as a silanol blocker (only for HPLC-UV, avoid TEA in LC-MS).[1][2]
Issue 2: Retention Time Drift
Cause: pH fluctuation in the aqueous mobile phase.[2]
Solution: Use a buffered mobile phase (Ammonium Formate) rather than just acidulated water.[1][2] Ensure the column is equilibrated for at least 10 column volumes.[2]
Issue 3: Carryover (LC-MS)
Cause: Analyte sticking to the injector needle or rotor seal.[2]
Solution: Use a needle wash of 50:50 MeOH:ACN with 0.1% Formic Acid.[1][2] Implement a "sawtooth" gradient wash at the end of the run.
References
PubChem. (2025).[1][2] Compound Summary: N-(4-fluorophenyl)-1H-pyrazol-4-amine (Isomer Analog).[1][2] National Library of Medicine.[2] [Link][1][2][3]
International Conference on Harmonisation (ICH). (2005).[1][2] Validation of Analytical Procedures: Text and Methodology Q2(R1).[Link]
Shimadzu. (2020).[1][2] Quantitation of Nitrosamine Impurities by LC-MS/MS.[Link]
N-(2-Fluorophenyl)-1H-pyrazol-4-amine as a scaffold in drug discovery
Application Note: Strategic Utilization of N-(2-Fluorophenyl)-1H-pyrazol-4-amine Scaffolds in Kinase Inhibitor Design Abstract The N-(2-Fluorophenyl)-1H-pyrazol-4-amine moiety represents a privileged scaffold in modern d...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Utilization of N-(2-Fluorophenyl)-1H-pyrazol-4-amine Scaffolds in Kinase Inhibitor Design
Abstract
The N-(2-Fluorophenyl)-1H-pyrazol-4-amine moiety represents a privileged scaffold in modern drug discovery, particularly within the design of ATP-competitive kinase inhibitors (e.g., JAK, CDK, and p38 MAPK pathways). This application note details the structural rationale, synthetic protocols, and biological validation strategies for integrating this scaffold into lead compounds. Special emphasis is placed on the ortho-fluorine effect , which modulates conformational entropy and metabolic stability, and the pyrazole-4-amine motif, which serves as a critical hinge-binding element.
Structural Biology & Rational Design
The Hinge-Binding Pharmacophore
The 1H-pyrazol-4-amine unit functions as a bidentate hydrogen bond donor/acceptor system, mimicking the adenine ring of ATP.
Donor (D): The exocyclic amine (–NH–) donates a hydrogen bond to the backbone carbonyl of the kinase hinge region (typically the "Gatekeeper+1" or "Gatekeeper+3" residue).
Acceptor (A): The pyrazole nitrogen (N2) accepts a hydrogen bond from the backbone amide nitrogen.
The Ortho-Fluorine Effect
Incorporating a fluorine atom at the ortho-position (C2) of the phenyl ring is not merely a lipophilic modification; it is a structural control element.
Conformational Locking: The high electronegativity of fluorine creates a dipole repulsion with the exocyclic amine lone pair and the pyrazole ring, forcing the phenyl ring to twist out of planarity. This atropisomerism-like twist often matches the bioactive conformation required to fit into the hydrophobic pocket adjacent to the gatekeeper residue.
Metabolic Blocking: The C2 position is a common site for Cytochrome P450-mediated hydroxylation. Fluorine substitution blocks this metabolic soft spot, significantly increasing the half-life (
) of the compound.
Interaction Logic Diagram
Figure 1: Mechanistic logic of the scaffold's interaction with the kinase active site and metabolic enzymes.
Synthetic Protocol: Buchwald-Hartwig Coupling
Direct nucleophilic aromatic substitution (
) is often difficult with electron-rich pyrazoles and unactivated fluoro-benzenes. The industry-standard method for constructing this C–N bond is Palladium-catalyzed Buchwald-Hartwig amination .
Reaction Class: Cross-Coupling
Critical Challenge: Regioselectivity (N1 vs. Exocyclic Amine) and Catalyst Poisoning.
Application Note: Formulation & Handling of N-(2-Fluorophenyl)-1H-pyrazol-4-amine
Executive Summary & Scientific Context N-(2-Fluorophenyl)-1H-pyrazol-4-amine (CAS: 1156177-23-9) is a functionalized heterocyclic scaffold frequently utilized in the development of kinase inhibitors, particularly targeti...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Context
N-(2-Fluorophenyl)-1H-pyrazol-4-amine (CAS: 1156177-23-9) is a functionalized heterocyclic scaffold frequently utilized in the development of kinase inhibitors, particularly targeting p38 MAPK , JAK , and RET pathways [1, 2].[1][2][3] Structurally, it consists of a lipophilic 2-fluorophenyl group linked to a polar 1H-pyrazole core via an amine bridge.[1][2][3]
While the pyrazole moiety offers favorable hydrogen-bonding interactions within ATP-binding pockets, the molecule exhibits Type II biopharmaceutical behavior (moderate permeability, low aqueous solubility).[1][2] Successful biological interrogation requires rigorous formulation strategies to prevent precipitation in aqueous media, which causes false-negative IC50 values in vitro and poor bioavailability in vivo.[1][2][3]
This guide provides validated protocols for solubilizing this compound for cellular assays and animal models, ensuring experimental reproducibility.
Physicochemical Profile & Solubility Assessment
Before formulation, the compound's properties must be understood to select the correct vehicle.[1][4]
Step 4 (Surfactant): Add 0.5 mL (5%) of Tween 80.[1][2][3] Vortex gently to mix (avoid excessive foaming).
Step 5 (Aqueous Phase): Slowly add 5.0 mL (50%) of warm (37°C) sterile water/saline while vortexing.
Technique: Add water dropwise initially.[1][2][3] If the solution turns milky white, a suspension has formed.[1] For this compound, a slight opalescence is acceptable (micro-suspension), but gross precipitation indicates failure.[1]
Alternative Vehicle (For Sensitive Routes)
If the standard vehicle causes irritation or precipitation:
20% HP-β-CD (Hydroxypropyl-beta-cyclodextrin):
Dissolve HP-β-CD powder in water (20g in 100mL).[1][2][3]
Dissolve compound in minimal DMSO (2% final volume).
Add DMSO-compound mix to the Cyclodextrin solution slowly with stirring.
Adjust pH to 4.0–5.0 using 1N HCl if necessary to aid solubility (protonation of amine).[1][2][3]
Quality Control & Validation
Every batch must be validated before animal injection.[1][2][3]
Test
Method
Acceptance Criteria
Visual Inspection
Invert vial against light
Clear solution or stable fine suspension.[1][2][3] No large crystals.[1][2][3]
PPE: Wear nitrile gloves, lab coat, and safety glasses.[1] Handle powder in a fume hood.
Disposal: Dispose of as hazardous chemical waste (halogenated organic).[1][2][3]
References
PubChem. N-[(2-fluorophenyl)methyl]-1H-pyrazol-4-amine Compound Summary. National Library of Medicine.[1][2][3] Available at: [Link][1][2][3]
Li, L., et al. (2025).[1] The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors.[6] Molecules/MDPI.[1][2][3] Available at: [Link][1][2][3]
Tong, L., et al. (2002).[1] Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate.[1][2][3] Journal of Medicinal Chemistry.[1][2][3] Available at: [Link][1][2][3]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimizing N-(2-Fluorophenyl)-1H-pyrazol-4-amine Synthesis Yield
Role: Senior Application Scientist
Format: Technical Support Center (Troubleshooting & FAQs)
Ticket #4092: Optimization of N-(2-Fluorophenyl)-1H-pyrazol-4-amine
Status: Open
Priority: High
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary & Route Strategy
You are attempting to synthesize N-(2-Fluorophenyl)-1H-pyrazol-4-amine . This is a challenging cross-coupling due to two competing factors:
Catalyst Deactivation: The unprotected pyrazole nitrogens (N1/N2) are potent ligands that can displace phosphines from Palladium, poisoning the catalyst.
The "Ortho Effect": The fluorine atom at the ortho position of the aryl halide creates steric hindrance and electronic repulsion, slowing down the oxidative addition step.
The Solution:
We do not recommend standard SNAr conditions (nucleophilic aromatic substitution) because 2-fluorobenzene is insufficiently activated. Instead, we recommend a Buchwald-Hartwig Cross-Coupling utilizing a protected pyrazole and a Dialkylbiaryl Phosphine Ligand (BrettPhos or RuPhos) .
The "Golden Path" Protocol
This protocol is designed to maximize yield by preventing regioselectivity errors (N1-coupling) and ensuring catalyst longevity.
Phase A: Reaction Setup
Component
Recommendation
Rationale
Nucleophile
1-Boc-4-aminopyrazole
CRITICAL: The Boc group blocks the N1 site, forcing coupling at the exocyclic amine. It also prevents catalyst poisoning.
Electrophile
1-Bromo-2-fluorobenzene
Bromides offer the best balance of reactivity and stability for Buchwald couplings compared to iodides (prone to dehalogenation) or chlorides (too inert).
Pre-Catalyst
BrettPhos Pd G3 (or G4)
3rd/4th Generation precatalysts activate rapidly at lower temperatures, preventing induction periods where the catalyst might decompose.
Base
NaOtBu (Sodium tert-butoxide)
Strong enough to deprotonate the amine-Pd complex but bulky enough to minimize side reactions.
Solvent
1,4-Dioxane (Anhydrous)
High boiling point and excellent solubility for Pd-complexes.
Phase B: Step-by-Step Workflow
Charge the Vessel: In a glovebox or under active Argon flow, add:
1-Boc-4-aminopyrazole (1.0 equiv)
1-Bromo-2-fluorobenzene (1.1 equiv)
NaOtBu (1.4 equiv)
BrettPhos Pd G3 (0.02 equiv / 2 mol%)
Solvent Addition: Add anhydrous 1,4-Dioxane (0.2 M concentration relative to pyrazole).
Degassing: Sparge with Argon for 5 minutes. Oxygen is the primary cause of stalling in this reaction.
Reaction: Seal vessel. Heat to 80°C for 4–12 hours. Monitor by LCMS.[1]
Deprotection (Post-Coupling):
Once coupling is complete, cool to RT. Filter through Celite.[2]
Treat crude intermediate with 4M HCl in Dioxane (or TFA/DCM 1:1) at RT for 1 hour to remove the Boc group.
Neutralize with NaHCO3 and extract.
Visualizing the Pathway
The following diagram illustrates the specific reaction pathway and the critical decision points where yields are often lost.
Caption: Mechanistic pathway for Buchwald-Hartwig coupling of hindered fluorobenzenes using precatalyst activation.
Troubleshooting Diagnostics (Q&A)
Issue 1: Reaction Stalls at ~40% Conversion
User Question: "I am using Pd(OAc)2 and XPhos. The reaction starts well but stops after 2 hours. Adding more catalyst doesn't help. Why?"
Scientist Answer:
This is a classic symptom of Catalyst Poisoning or Ligand Dissociation .
The Cause: You are likely using an unprotected aminopyrazole or your method of generating the active catalyst (mixing Pd(OAc)2 + Ligand) is inefficient. Unprotected pyrazoles bind to Palladium through the pyridine-like nitrogen (N2), forming a stable, unreactive "Pd-sink."
The Fix:
Switch to the Precatalyst (BrettPhos Pd G3) . This ensures a 1:1 Pd:Ligand ratio is pre-formed and stable.
Ensure you are using 1-Boc-4-aminopyrazole . If you must use unprotected amine, you need to increase catalyst loading to 5 mol% and use a base like LiHMDS (2.5 equiv) which can deprotonate the pyrazole NH first, though this is riskier.
Issue 2: Low Yield due to "Oiling Out"
User Question: "My NMR looks messy, and I see a large peak corresponding to the mass of the starting material minus the bromine (M-Br). What is happening?"
Scientist Answer:
You are observing Protodehalogenation (Hydrodehalogenation).
The Mechanism: Instead of coupling with the amine, the Palladium intermediate is grabbing a hydrogen atom (likely from the solvent or trace moisture) and releasing fluorobenzene.
The Fix:
Solvent Choice: Switch from DMF or Isopropanol (hydrogen sources) to Toluene or Dioxane .
Temperature: Lower the temperature slightly (from 100°C to 80°C). High temps favor dehalogenation if the coupling is sterically hindered by the 2-fluoro group.
Ligand: Switch to RuPhos . RuPhos is specifically designed to prevent dehalogenation in hindered secondary amines.
Issue 3: Regioselectivity (Wrong Isomer)
User Question: "I isolated a product with the correct mass, but the NMR shifts are wrong. It looks like the aryl ring is attached to the pyrazole ring nitrogen, not the amine."
Scientist Answer:
You have made 1-(2-fluorophenyl)-pyrazol-4-amine (N1 coupling) instead of the target.
The Cause: This occurs when using unprotected 4-aminopyrazole. The ring nitrogen (N1) is often more nucleophilic than the exocyclic amine under basic conditions.
The Fix: You MUST use a protecting group on the pyrazole N1.[3]
Recommended:Boc (tert-butyloxycarbonyl) or THP (tetrahydropyranyl).
Protocol Adjustment: Use 1-Boc-4-aminopyrazole. The Boc group sterically blocks N1 and electronically deactivates N2, forcing the reaction to occur at the 4-amino position.
Purification & Isolation Guide
Isolating polar heterocycles like aminopyrazoles can be difficult due to their solubility in water.
Step
Procedure
Notes
1. Quench
Dilute reaction with EtOAc and wash with Water (x2).
If using Dioxane (miscible with water), ensure you add enough EtOAc to get phase separation.
2. Scavenging
Add SiliaMetS® Thiol or charcoal to the organic layer and stir for 30 mins.
Essential to remove Palladium.[2] Residual Pd turns the product black/brown over time.
3. Deprotection
Re-dissolve crude in DCM. Add TFA (20% v/v). Stir 1h.
Crucial: The product is now a TFA salt. Wash DCM with sat. NaHCO3.
The free base will partition into the DCM.
5. Chromatography
Elute with DCM : MeOH (95:5) .
Pyrazoles streak on silica. Add 1% Triethylamine to the eluent to sharpen peaks.
References
Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. (Definitive guide on ligand selection for hindered amines).
Lundgren, R. J., & Stradiotto, M. (2012). "Addressing challenges in palladium-catalyzed cross-coupling reactions of heterocycles." Chemistry – A European Journal.
Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews.
Vertex Pharmaceuticals. (2011). "Optimisation of a key cross-coupling reaction towards the synthesis of a promising antileishmanial compound.
Technical Support Center: Synthesis of N-(2-Fluorophenyl)-1H-pyrazol-4-amine
Welcome to the Technical Support Center for the synthesis of N-(2-Fluorophenyl)-1H-pyrazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for the synthesis of N-(2-Fluorophenyl)-1H-pyrazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them, to empower you to troubleshoot and optimize your experiments effectively.
Introduction
The synthesis of N-(2-Fluorophenyl)-1H-pyrazol-4-amine is a crucial step in the development of various pharmacologically active molecules, particularly kinase inhibitors. The most common synthetic route involves a palladium-catalyzed cross-coupling reaction, typically a Buchwald-Hartwig amination, between a 4-halopyrazole (often protected) and 2-fluoroaniline, or between 1H-pyrazol-4-amine and a 2-fluorophenyl halide. While powerful, this transformation is not without its challenges. This guide will address the most frequently encountered side reactions and provide robust troubleshooting strategies.
Troubleshooting Guide & FAQs
Here, we address specific issues you may encounter in a question-and-answer format.
Issue 1: Low or No Yield of the Desired Product
Q1: I'm not seeing any formation of my desired N-(2-Fluorophenyl)-1H-pyrazol-4-amine. What are the most likely causes?
A1: A complete lack of product formation in a Buchwald-Hartwig amination typically points to a fundamental issue with one of the core components of the reaction: the catalyst, the reagents, or the reaction conditions.
Inactive Catalyst: The active Pd(0) species is crucial for the catalytic cycle to begin.[1] If you are using a Pd(II) precatalyst such as Pd(OAc)₂, its reduction to Pd(0) may be inefficient.
Solution: We recommend using a pre-formed Pd(0) source or a more advanced precatalyst (e.g., a G3 or G4 Buchwald precatalyst) that readily forms the active catalyst. Ensure your phosphine ligand is not oxidized and is used in the correct ratio to the palladium source.
Reagent Quality: The purity of your starting materials is paramount.
Solution: Ensure your 1H-pyrazol-4-amine and 2-fluorophenyl halide are pure. The solvent must be anhydrous and thoroughly degassed, as oxygen can irreversibly oxidize the phosphine ligand and the Pd(0) catalyst, halting the reaction.[2]
Incorrect Base: The base plays a critical role in deprotonating the amine. An inappropriate choice can stall the reaction.
Solution: For aminopyrazoles, a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is often effective. However, if your substrates are base-sensitive, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be used, though they may require higher temperatures.[2]
Q2: My yield is consistently low, although I do see some product formation. What can I do to improve it?
A2: Low yields often indicate that the reaction is proceeding but is either incomplete or being outcompeted by side reactions.
Suboptimal Ligand Choice: The ligand is arguably the most critical variable in a Buchwald-Hartwig reaction. It influences catalyst stability, reactivity, and selectivity.
Solution: For coupling an amine with an aryl halide, bulky, electron-rich phosphine ligands are generally preferred. Consider screening a panel of ligands. For this specific transformation, ligands like XPhos, RuPhos, or BrettPhos are excellent starting points.
Reaction Temperature and Time: These parameters are crucial for balancing reaction rate with catalyst stability and side reaction formation.
Solution: If the reaction is sluggish, a modest increase in temperature (e.g., from 80 °C to 100 °C) can be beneficial. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and avoid product degradation.
Issue 2: Formation of Key Side Products
The synthesis of N-(2-Fluorophenyl)-1H-pyrazol-4-amine is prone to several side reactions. Identifying these byproducts is the first step in mitigating their formation.
Q3: I'm observing a significant amount of a byproduct with a mass corresponding to the starting 2-fluorophenyl halide minus the halogen. What is this, and how can I prevent it?
A3: This is a classic case of hydrodehalogenation , where the halogen on the aromatic ring is replaced by a hydrogen atom.[1] This is a common side reaction in palladium-catalyzed couplings.
Mechanism: Hydrodehalogenation can occur through a competing pathway where a palladium-hydride species, formed from the amine, solvent, or trace water, transfers a hydride to the aryl halide.
Troubleshooting:
Ligand Choice: Employing bulkier, more electron-rich ligands can favor the desired C-N bond formation over hydrodehalogenation.
Base Selection: The choice of base can influence the formation of palladium-hydride species. Experimenting with different bases (e.g., switching from NaOtBu to Cs₂CO₃) can sometimes suppress this side reaction.
Strictly Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried to minimize water as a potential hydride source.
Q4: My reaction mixture contains a complex mixture of products, and I suspect multiple arylations are occurring. Is this common?
A4: Yes, with a substrate like 1H-pyrazol-4-amine, which has three nucleophilic nitrogen atoms (the two ring nitrogens and the exocyclic amino group), bis-arylation and regioselectivity issues are significant challenges.
N1 vs. N2 Regioselectivity: The pyrazole ring has two non-equivalent nitrogen atoms (N1 and N2). Arylation can occur at either position, leading to a mixture of isomers.[3] Generally, arylation is favored at the less sterically hindered nitrogen.
N,N-Diarylation: It is also possible for the exocyclic amino group to be arylated, leading to a diarylated product.
Troubleshooting Regioselectivity and Bis-arylation:
Protecting Groups: The most robust solution is to use a protecting group on the pyrazole nitrogen. A trityl or a Boc group can be installed on the pyrazole, directing the arylation to the exocyclic amine. The protecting group can then be removed in a subsequent step.
Ligand and Catalyst Control: The choice of ligand and metal can influence the regioselectivity. Bulky ligands can sterically direct the arylation to a specific nitrogen. Copper-catalyzed Ullmann couplings have also been shown to offer different regioselectivity compared to palladium-catalyzed reactions in some cases.[4]
Stoichiometry: Carefully controlling the stoichiometry of the aryl halide can help to minimize bis-arylation. Using a slight excess of the aminopyrazole may be beneficial.
Below is a diagram illustrating the desired reaction and major side reactions:
Potential reaction pathways in the synthesis.
Q5: The ortho-fluoro substituent on my aryl halide seems to be causing issues. Does this substituent have any specific effects I should be aware of?
A5: Yes, the ortho-fluoro substituent can influence the reaction in several ways:
Electronic Effect: The electron-withdrawing nature of fluorine can make the aryl halide more susceptible to nucleophilic attack, which can be beneficial. However, it can also affect the oxidative addition step.
Steric Hindrance: The ortho-substituent can sterically hinder the approach of the bulky catalyst and the amine, potentially slowing down the reaction.
Ortho-Effect: In some cases, an ortho-fluoro group can participate in catalyst coordination or influence the stability of reaction intermediates, which can alter the reaction outcome.[3][5][6]
Hydrodefluorination: While less common than hydrodechlorination or -bromination due to the strength of the C-F bond, hydrodefluorination can still occur under certain conditions, leading to the formation of aniline from your aminopyrazole.[7]
Troubleshooting:
Ligand Selection: Using ligands with a larger bite angle, such as Xantphos, can sometimes be advantageous when dealing with sterically hindered ortho-substituted aryl halides.
Reaction Conditions: Careful optimization of temperature and reaction time is crucial to find a balance where the desired reaction proceeds efficiently without promoting side reactions.
Issue 3: Purification Challenges
Q6: I've managed to synthesize the product, but I'm struggling to purify it from the remaining starting materials and side products. What are the best purification strategies?
A6: Purifying N-(2-Fluorophenyl)-1H-pyrazol-4-amine can be challenging due to the similar polarities of the product and some byproducts.
Column Chromatography: This is the most common method for purification.
Pro-Tip: Given the basic nature of the amino group, it's advisable to add a small amount of a basic modifier like triethylamine (e.g., 0.1-1%) to the eluent. This can prevent the compound from tailing on the silica gel column.[8]
Crystallization: If a crude solid can be obtained, crystallization is an excellent method for achieving high purity.
Solvent Screening: A good starting point for solvent screening for aminopyrazole derivatives includes ethanol, isopropanol, or mixtures of ethyl acetate and hexanes.[9][10]
Acid-Base Extraction/Crystallization: The basic amino group provides a useful handle for purification.
Protocol:
Dissolve the crude reaction mixture in an organic solvent like ethyl acetate.
Extract with a dilute aqueous acid (e.g., 1M HCl). The desired product will move into the aqueous layer as the hydrochloride salt, while non-basic impurities remain in the organic layer.
Wash the aqueous layer with fresh organic solvent to remove any remaining non-basic impurities.
Carefully basify the aqueous layer with a base like NaOH or NaHCO₃ to precipitate the free amine product.
Extract the product back into an organic solvent, dry, and concentrate.
Alternatively, the hydrochloride salt can sometimes be directly crystallized from the acidic aqueous solution.[10]
Experimental Protocols
The following is a general, representative protocol for the Buchwald-Hartwig amination to synthesize N-(2-Fluorophenyl)-1H-pyrazol-4-amine. This should be used as a starting point for optimization.
A reliable precatalyst for efficient generation of the active Pd(0) species.
Ligand
XPhos (if not using a precatalyst)
A bulky, electron-rich ligand suitable for this type of coupling.
Base
Sodium tert-butoxide (NaOtBu) (1.5 equiv.)
A strong base, handle under inert atmosphere.
Solvent
Toluene or Dioxane (anhydrous, degassed)
Ensure the solvent is free of water and oxygen.
Temperature
100 °C
Adjust as needed based on reaction progress.
Atmosphere
Inert (Nitrogen or Argon)
Crucial for catalyst stability.
Step-by-Step Methodology:
To an oven-dried Schlenk flask, add the palladium precatalyst, the base, and a magnetic stir bar under an inert atmosphere.
Add the 1H-pyrazol-4-amine (1.2 equivalents) and the 2-fluorophenyl halide (1.0 equivalent).
Evacuate and backfill the flask with an inert gas three times.
Add the anhydrous, degassed solvent via syringe.
Heat the reaction mixture to the desired temperature with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and quench with water.
Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography or crystallization.
Logical Relationships and Workflow
The following diagram illustrates a logical troubleshooting workflow for this synthesis.
A systematic approach to troubleshooting the synthesis.
References
Meza, J., Chowdhury, J. I., Atesin, A. C., Jones, W. D., & Atesin, T. (2023). ortho-Fluoro or ortho Effect? Oxidative Addition of Zerovalent Nickel into the C–CN Bond of Substituted Benzonitriles. Inorganic Chemistry. [Link]
Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry. (2017). [Link]
Ortho Effect or Ortho-fluoro Effect: A Comparison of the C—CN Bond Activation of Substituted Benzonitriles with [Ni(dmpe)] Fragment using DFT Calculations at TACC. The University of Texas at Austin. [Link]
Purification of Amino-Pyrazoles. Reddit. (2022). [Link]
Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. (2021). [Link]
Process for the preparation of pyrimidinyl-4-aminopyrazole compounds.
Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents. The Journal of Organic Chemistry. (2014). [Link]
Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase. Molecules. (2022). [Link]
Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega. (2017). [Link]
Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis. Chemical Reviews. (2024). [Link]
Transition‐Metal Free Amination and Hydrodefluorination of Aryl Fluorides Promoted by Solvated Electrons. Angewandte Chemie International Edition. (2025). [Link]
RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. [Link]
Recent Advances in Synthesis and Properties of Pyrazoles. Molecules. (2022). [Link]
Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5-a]Quinoxalinones. Molecules. (2024). [Link]
Synthesis of pyrazolo-enaminones, bipyrazoles and pyrazolopyrimidines and evaluation of antioxidant and antimicrobial properties. Arabian Journal of Chemistry. (2021). [Link]
Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proce. Molecules. (2023). [Link]
An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. Asian Journal of Chemistry. [Link]
Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. DSpace@MIT. [Link]
Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Organic Chemistry Portal. [Link]
Need help with N-Arylation reaction. Reddit. (2023). [Link]
One-Pot Synthesis of N -Arylpyrazoles from Arylhalides. ResearchGate. (2025). [Link]
A Straight forward and Effective Method has been Developed to Create a Magnetic Nano Catalyst. Journal of Synthetic Chemistry. (2023). [Link]
5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Journal of the Iranian Chemical Society. (2018). [Link]
Recent developments in aminopyrazole chemistry. Arkivoc. [Link]
Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. Advanced Synthesis & Catalysis. (2025). [Link]
Problem of Regioselectivity in the Amination of 2-Fluoro-5-iodopyridine with Adamantylalkyl Amines. ResearchGate. (2025). [Link]
Synthesis of substituted N-heterocycles by N-arylation. Organic Chemistry Portal. [Link]
Palladium-catalyzed amination reactions in flow: overcoming the challenges of clogging via acoustic irradiation. Chemical Science. (2011). [Link]
Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. (2023). [Link]
N-Arylation of amines, amides, imides and sulfonamides with arylboroxines catalyzed by simple copper salt/EtOH system. Journal of the Brazilian Chemical Society. (2008). [Link]
Copper-Catalyzed N-Arylation of Amides Using (S)-N-Methylpyrrolidine-2-carboxylate as the Ligand. Molecules. (2010). [Link]
Approaches to the N-arylation of heteroarenes. ResearchGate. [Link]
Palladium(III)-catalyzed fluorination of arylboronic acid derivatives. Journal of the American Chemical Society. (2013). [Link]
How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chemical Insights. [Link]
N-(2-Fluorophenyl)-1H-pyrazol-4-amine stability issues and degradation products
Status: Operational | Ticket ID: #PYR-4AM-STAB | Updated: 2025-05-15 Welcome to the technical support hub for N-(2-Fluorophenyl)-1H-pyrazol-4-amine . This guide addresses the specific stability challenges associated with...
Welcome to the technical support hub for N-(2-Fluorophenyl)-1H-pyrazol-4-amine . This guide addresses the specific stability challenges associated with 4-aminopyrazole scaffolds. Unlike standard anilines, this heterocyclic amine presents unique degradation pathways driven by its electron-rich nature and tautomeric equilibrium.
Module 1: Critical Stability Profile
The Core Issue: Electron-Rich Oxidation
The primary instability of N-(2-Fluorophenyl)-1H-pyrazol-4-amine arises from the 4-amino group . The pyrazole ring is electron-rich (π-excessive), making the amine highly susceptible to oxidative radical formation.
Susceptibility: High.
Primary Degradation Trigger: Atmospheric Oxygen (
) and Light ().
Visual Indicator: Samples transition from Off-White/Pale Yellow
Pink/RedDark Brown/Black .
Degradation Mechanism (The "Why")
Upon exposure to air, the amino group undergoes single-electron transfer (SET) oxidation. This forms a radical cation intermediate, which rapidly couples to form azo-dimers or further oxidizes to nitro/nitroso species.
Diagram: Degradation Pathway
The following diagram illustrates the oxidative cascade responsible for sample discoloration and purity loss.
Module 2: Storage & Handling Protocols
Rule #1: Salt vs. Free Base
Free Base: Inherently unstable. Store only for short durations (<24 hours) in solution.
HCl/Oxalate Salt: Significantly more stable. Protonation of the amine reduces electron density, mitigating oxidation risk. Recommendation: Convert to the hydrochloride salt for long-term storage.
Rule #2: The Inert Blanket
Never store the solid or solution under ambient air.
Solid: Store under Argon/Nitrogen in a desiccator at -20°C .
Technical Support Center: Overcoming Resistance to N-(2-Fluorophenyl)-1H-pyrazol-4-amine
Prepared by the Senior Application Scientist Team Welcome to the technical support guide for researchers utilizing N-(2-Fluorophenyl)-1H-pyrazol-4-amine and other pyrazole-based inhibitors. This document provides in-dept...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support guide for researchers utilizing N-(2-Fluorophenyl)-1H-pyrazol-4-amine and other pyrazole-based inhibitors. This document provides in-depth troubleshooting guides and answers to frequently asked questions (FAQs) regarding the development of cellular resistance. Our goal is to equip you with the scientific rationale and practical protocols needed to diagnose, understand, and overcome resistance in your cell line models.
Introduction: The Challenge of Acquired Resistance
N-(2-Fluorophenyl)-1H-pyrazol-4-amine belongs to the pyrazole class of small molecules, a scaffold present in numerous kinase inhibitors targeting critical cancer signaling pathways such as EGFR, VEGFR, CDK, and p38 MAP kinase.[1][2][3][4] While these compounds can be potent anti-proliferative agents, a common challenge in the laboratory and the clinic is the emergence of acquired resistance, where cancer cells adapt and become non-responsive to the treatment.[1][5] This guide will walk you through the process of systematically investigating and addressing this phenomenon.
Section 1: First-Line Troubleshooting - Confirming and Quantifying Resistance
This section addresses the initial steps you should take when you suspect your cell lines are no longer responding to treatment.
Q1: My cells are growing despite treatment with N-(2-Fluorophenyl)-1H-pyrazol-4-amine. How do I formally confirm and quantify this resistance?
Answer:
Visual observation of cell growth is a good preliminary indicator, but it's crucial to quantify the change in sensitivity. The gold standard is to compare the half-maximal inhibitory concentration (IC50) of the suspected resistant cell line to that of the original, sensitive parental cell line.[6][7] A significant increase in the IC50 value confirms resistance.
The Resistance Index (RI) is calculated to quantify this change:
RI = (IC50 of Resistant Cell Line) / (IC50 of Parental Cell Line)
An RI value significantly greater than 1, often in the range of 5 or higher, indicates the successful establishment of a resistant phenotype.[8]
Workflow for Quantifying Resistance
Caption: Workflow for IC50 determination and RI calculation.
Data Summary Example:
Cell Line
N-(2-Fluorophenyl)-1H-pyrazol-4-amine IC50
Resistance Index (RI)
Parental MCF-7
50 nM
-
Resistant MCF-7/R
500 nM
10
This table clearly demonstrates a 10-fold increase in resistance. A detailed protocol for determining the IC50 is available in the Appendix: Protocol 2 .
Section 2: Investigating Mechanisms of Acquired Resistance
Once resistance is confirmed, the next step is to uncover the underlying molecular mechanism. This section provides a logical framework for this investigation.
Q2: What are the most common reasons for acquired resistance to pyrazole-based kinase inhibitors?
Answer:
Resistance to kinase inhibitors is a multifaceted problem, but it typically arises from one of three main categories of cellular adaptation:
On-Target Alterations: The primary protein target of the drug is modified, preventing the inhibitor from binding effectively. This is often due to point mutations in the kinase domain.[1]
Bypass Signaling Pathways: The cancer cell activates alternative signaling pathways to circumvent the blockade imposed by the drug, thereby restoring pro-growth and survival signals.[9]
Drug Efflux and Metabolism: The cell reduces the intracellular concentration of the drug. This is commonly achieved by overexpressing ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1/ABCB1), which act as efflux pumps to expel the drug from the cell.[10][11][12]
Caption: The three primary pillars of drug resistance.
Q3: How can I determine if mutations in the drug's target are causing resistance?
Answer:
If the specific kinase target of N-(2-Fluorophenyl)-1H-pyrazol-4-amine is known for your cell type, the most direct method is to sequence the gene encoding that kinase in both the parental and resistant cell lines.
Experimental Steps:
RNA Extraction: Isolate total RNA from both parental and resistant cell populations.
cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA).
PCR Amplification: Use primers specific to the kinase gene to amplify the coding sequence.
Sanger Sequencing: Sequence the PCR products and compare the results from the resistant cells to the parental cells and the reference sequence. Look for non-synonymous mutations, particularly within the ATP-binding pocket where kinase inhibitors typically bind.
Q4: Sequencing revealed no target mutations. How do I investigate the activation of bypass signaling pathways?
Answer:
When on-target resistance is ruled out, the focus shifts to bypass mechanisms. Cancer cells can activate parallel pathways to maintain signaling output. For instance, if N-(2-Fluorophenyl)-1H-pyrazol-4-amine inhibits the PI3K/AKT pathway, cells might compensate by upregulating the MAPK/ERK pathway.[13]
Phospho-proteomic analysis is a powerful tool for this investigation. Western blotting is a highly accessible method to screen for changes in the activation state of key signaling nodes.
A parallel pathway often activated to bypass PI3K inhibition.[13]
EGFR Signaling
p-EGFR (Tyr1068), EGFR
EGFR is a common target for pyrazole derivatives.[1][15]
Apoptosis Regulation
Bcl-2, Bax, Cleaved Caspase-3
Resistance can arise from upregulating anti-apoptotic proteins like Bcl-2.[16]
Experimental Workflow:
Prepare Lysates: Grow parental and resistant cells, then lyse them to extract total protein.
Quantify Protein: Determine protein concentration using a BCA or Bradford assay.
Run Western Blots: Perform SDS-PAGE and Western blotting for the proteins listed in the table above.
Analyze Results: Compare the levels of phosphorylated (active) proteins between the parental and resistant lines. A significant increase in phosphorylation of a protein in a parallel pathway (e.g., p-ERK) in the resistant line is strong evidence of a bypass mechanism.
Caption: Diagram of a bypass mechanism. Inhibition of the PI3K pathway is compensated by upregulating the MAPK/ERK pathway.
Q5: How can I test whether increased drug efflux is causing resistance?
Answer:
Overexpression of ABC transporters is a very common, non-mutational mechanism of resistance.[8] You can investigate this using two main approaches:
Expression Analysis: Use qPCR or Western blotting to compare the expression levels of key efflux pump genes/proteins (e.g., ABCB1/MDR1) between your parental and resistant cell lines. A significant increase in the resistant line is a strong indicator.
Functional Assay: A more direct method is to measure efflux pump activity. This can be done by co-incubating your cells with the pyrazole inhibitor and a known inhibitor of the suspected efflux pump (e.g., Verapamil or Tariquidar for P-gp). If the pump inhibitor restores sensitivity to N-(2-Fluorophenyl)-1H-pyrazol-4-amine, it confirms that drug efflux is a key resistance mechanism. You can also use fluorescent substrates of these pumps, like Rhodamine 123, to directly visualize efflux activity.[17] A detailed protocol is provided in the Appendix: Protocol 4 .
Section 3: Strategies to Overcome Resistance
Q6: My resistant cells show activation of a bypass pathway. What are my options for overcoming this resistance?
Answer:
The most effective strategy is rational combination therapy.[5] By simultaneously inhibiting the primary target and the activated bypass pathway, you can create a synthetic lethal effect and restore cell death.
Example Scenarios:
Scenario: Resistance to your pyrazole inhibitor is associated with the upregulation of p-ERK.
Strategy: Combine N-(2-Fluorophenyl)-1H-pyrazol-4-amine with a MEK inhibitor (e.g., Trametinib). This dual blockade prevents the cell from escaping through the MAPK pathway.
Scenario: Resistance is linked to overexpression of the anti-apoptotic protein Bcl-2.
Strategy: Combine N-(2-Fluorophenyl)-1H-pyrazol-4-amine with a Bcl-2 inhibitor (e.g., Venetoclax). This approach simultaneously blocks the pro-survival signal from your primary target and lowers the threshold for apoptosis.[16]
Scenario: Resistance is caused by overexpression of P-glycoprotein (MDR1).
Strategy: Combine N-(2-Fluorophenyl)-1H-pyrazol-4-amine with a P-gp inhibitor (e.g., Verapamil). The P-gp inhibitor will block the efflux pump, increasing the intracellular concentration of the pyrazole inhibitor and restoring its efficacy.[10]
When testing combinations, it is essential to perform a synergy analysis (e.g., using the Bliss Independence or Chou-Talalay method) to determine if the effect of the two drugs together is greater than the sum of their individual effects.
Appendix: Detailed Experimental Protocols
Protocol 1: Generation of a Drug-Resistant Cell Line
This protocol describes a common method for generating a resistant cell line in vitro through continuous, dose-escalating exposure.[6][18]
Determine Initial IC50: First, accurately determine the IC50 of the parental cell line for N-(2-Fluorophenyl)-1H-pyrazol-4-amine.[7]
Initial Exposure: Begin by culturing the parental cells in a medium containing the drug at a concentration equal to the IC20 (the concentration that inhibits 20% of cell growth).[8]
Dose Escalation: Once the cells have recovered and are proliferating steadily (typically after 2-3 passages), increase the drug concentration by 25-50%.[8]
Repeat: Continue this stepwise dose escalation. If you observe massive cell death (>50%), reduce the concentration to the previous step and allow the cells more time to adapt.[8]
Stabilization: Once cells are stably growing in a high concentration of the drug (e.g., 10x the original IC50), culture them at this concentration for an additional 8-10 passages to ensure the resistance phenotype is stable.[8]
Confirmation: Re-determine the IC50 of the new cell line and calculate the Resistance Index (RI) to confirm resistance.
Cryopreservation: Create frozen stocks of the resistant cell line at various passages.
Protocol 2: IC50 Determination via Cell Viability Assay (CCK-8)
This protocol is adapted from established methods for measuring drug sensitivity.[7][19][20]
Cell Seeding: Trypsinize and count cells in the logarithmic growth phase. Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 1 x 10⁴ cells/well) and incubate overnight.[7]
Drug Dilution: Prepare a 2x concentrated serial dilution of N-(2-Fluorophenyl)-1H-pyrazol-4-amine in culture medium. A typical range might be 10-fold dilutions to find the approximate range, followed by 3-fold dilutions for precision.[20]
Treatment: Remove the old medium from the 96-well plate and add 50 µL of fresh medium and 50 µL of the 2x drug dilutions to the appropriate wells. Include "vehicle control" (e.g., DMSO) and "no cells" (blank) wells.
Incubation: Incubate the plate for 48-72 hours under standard culture conditions.
Viability Measurement: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours.[7]
Read Absorbance: Measure the absorbance at 450 nm using a microplate reader.
Data Analysis: Subtract the blank absorbance from all readings. Normalize the data to the vehicle control (100% viability). Use non-linear regression (log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the IC50 value.
Protocol 3: Western Blot Analysis for Signaling Pathway Activation
Cell Lysis: Grow parental and resistant cells to ~80% confluency. Wash cells with ice-cold PBS, then add RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and clarify by centrifugation.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
Sample Preparation: Mix 20-30 µg of protein from each sample with Laemmli sample buffer and boil for 5 minutes.
SDS-PAGE: Load the samples onto a polyacrylamide gel and separate the proteins by electrophoresis.
Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.
Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to your target protein (e.g., anti-p-AKT) overnight at 4°C, diluted according to the manufacturer's instructions.
Washing: Wash the membrane three times with TBST.
Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Wash the membrane again, then add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.
Stripping and Re-probing: To compare total and phosphorylated protein levels, the membrane can be stripped and re-probed with an antibody for the total protein (e.g., anti-AKT) or a loading control (e.g., β-actin).
Protocol 4: Rhodamine 123 Efflux Assay for ABCB1 Activity
This assay measures the function of the P-glycoprotein (ABCB1/MDR1) efflux pump.
Cell Seeding: Seed both parental and resistant cells in a 96-well, black-walled, clear-bottom plate and allow them to adhere overnight.
Inhibitor Pre-treatment: Treat one set of wells for each cell line with a P-gp inhibitor (e.g., 10 µM Verapamil) for 1 hour. Treat the other set with vehicle control.
Rhodamine 123 Loading: Add Rhodamine 123 (a fluorescent P-gp substrate) to all wells at a final concentration of 1 µM and incubate for 30 minutes.
Washing: Gently wash the cells twice with ice-cold PBS to remove extracellular dye.
Fluorescence Measurement (Time 0): Immediately read the intracellular fluorescence on a plate reader (Excitation: ~485 nm, Emission: ~525 nm). This is your baseline reading.
Efflux Period: Add fresh, pre-warmed medium (with or without the P-gp inhibitor as in step 2) and return the plate to the incubator for 1-2 hours to allow for efflux.
Fluorescence Measurement (Final): Read the fluorescence again.
Analysis: Calculate the amount of retained fluorescence. Resistant cells with high P-gp activity will show a significant loss of fluorescence over the efflux period compared to parental cells. This loss will be prevented in the wells treated with the P-gp inhibitor.
References
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Jo, Y., et al. (2025, August 12). Development of Drug-resistant Cell Lines for Experimental Procedures. PMC - NIH.
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Niepel, M., et al. (2017, June 19). Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. PMC.
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Priya, S., et al. (2015, May 12). Establishment and characterization of triple drug resistant head and neck squamous cell carcinoma cell lines. Spandidos Publications.
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Zhang, Y., et al. (2025, January 30). Protocol to identify small-molecule inhibitors against cancer drug resistance. PMC.
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Zhang, X., et al. (n.d.). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. PMC.
MDPI. (2021, September 22). New Series of Pyrazoles and Imidazo-Pyrazoles Targeting Different Cancer and Inflammation Pathways.
Mahey, N., et al. (2024, April 9). Pyrrole-based inhibitors of RND-type efflux pumps reverse antibiotic resistance and display anti-virulence potential. PMC.
Goldstein, D. M., et al. (2006, March 9). Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an orally bioavailable and highly selective inhibitor of p38 MAP kinase. PubMed.
ACS Omega. (2022, June 27). Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway.
Google Patents. (n.d.). EP2111401B1 - 4-{4-[({3-tert-butyl-1-[3-(hydroxymethyl) phenyl]-1h-pyrazol-5-yl } carbamoyl)-amino]-3-fluorophenoxy} -n-methylpyridine-2-carboxamide as well as prodrugs and salts thereof for the treatment of cancer.
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ResearchGate. (n.d.). Bacterial Efflux Pumps Involved in Multidrug Resistance and their Inhibitors: Rejuvinating the Antimicrobial Chemotherapy.
MDPI. (2023, March 25). Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation.
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PubMed. (2023, March 25). Discovery of N,4-Di(1 H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation.
PubMed. (2017, January 15). 1H-pyrazol-4-yl]-2H-tetrazole: synthesis and assessment of some biological activities.
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Challenges in scaling up N-(2-Fluorophenyl)-1H-pyrazol-4-amine production
Welcome to the technical support center for the synthesis and scale-up of N-(2-Fluorophenyl)-1H-pyrazol-4-amine. This guide is designed for researchers, chemists, and process development professionals.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis and scale-up of N-(2-Fluorophenyl)-1H-pyrazol-4-amine. This guide is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to navigate the challenges of producing this key pharmaceutical intermediate. Our goal is to explain the causality behind experimental choices, ensuring you can anticipate and resolve issues effectively.
Section 1: Frequently Asked Questions (FAQs)
Q1: What is the most common and scalable synthetic route to N-(2-Fluorophenyl)-1H-pyrazol-4-amine?
A1: The most prevalent and industrially adaptable method is the Palladium-catalyzed Buchwald-Hartwig amination.[1][2] This reaction couples a 4-halopyrazole (typically 4-bromo- or 4-chloro-1H-pyrazole) with 2-fluoroaniline. This approach is favored for its high functional group tolerance and generally good yields, which are significant advantages over harsher classical methods like nucleophilic aromatic substitution.
Q2: Why is ligand selection so critical in the Buchwald-Hartwig coupling step?
A2: Ligand selection is paramount as it directly influences the catalyst's stability, activity, and selectivity. The ligand stabilizes the palladium(0) active species and facilitates the key steps of oxidative addition and reductive elimination.[1] For electron-rich pyrazoles and potentially challenging aryl halides, sterically hindered and electron-rich phosphine ligands (e.g., biarylphosphines like tBuDavePhos, XPhos, or Josiphos) are often required to promote efficient coupling and prevent side reactions like beta-hydride elimination.[3][4][5]
Q3: What are the primary safety concerns when scaling up this synthesis?
A3: There are two main areas of concern. First, 2-fluoroaniline is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[6][7][8] Adequate personal protective equipment (PPE) and engineering controls (fume hoods) are essential.[9][10] Second, the reaction often employs strong bases like sodium tert-butoxide, which can be pyrophoric, igniting on contact with air or moisture.[11] Strict adherence to protocols for handling air-sensitive and pyrophoric reagents is mandatory, especially during large-scale transfers.[12][13][14][15]
Q4: My final product is difficult to purify on standard silica gel. Why is this, and what are the alternatives?
A4: The amine functionality in the product makes it basic. This leads to strong interactions with the acidic silanol groups on standard silica gel, causing poor peak shape, tailing, and sometimes irreversible adsorption.[16] Alternatives include:
Deactivating the silica: Pre-treating the silica gel or adding a competing amine (like triethylamine) to the eluent can mitigate the issue.[17]
Amine-functionalized silica: Using a stationary phase where the silica is functionalized with an amine group (KP-NH) provides a more inert surface for basic compounds.[16]
Recrystallization: Converting the amine to a salt (e.g., hydrochloride) can facilitate purification through recrystallization, followed by a neutralization step.[18][19]
Section 2: Synthesis and Scale-Up Workflow
The production of N-(2-Fluorophenyl)-1H-pyrazol-4-amine is typically a multi-step process. This diagram outlines the general workflow, highlighting critical control points.
Caption: General workflow for N-(2-Fluorophenyl)-1H-pyrazol-4-amine production.
Section 3: Troubleshooting Guide
Part A: Buchwald-Hartwig C-N Coupling Reaction
This step is the core of the synthesis and is often where challenges arise, particularly during scale-up.
The efficiency of the catalytic cycle is key to a successful reaction. Understanding where it can fail helps in troubleshooting.
Caption: Buchwald-Hartwig catalytic cycle and common failure points.
Issue
Potential Cause(s)
Suggested Solution(s)
Low or No Conversion
1. Inactive Catalyst: Pd(0) species not generated or has decomposed.
- Ensure rigorous exclusion of oxygen. Degas solvents and purge reactor with an inert gas (N₂ or Ar). - Use a pre-catalyst that is more air-stable. - Verify the quality of the palladium source and ligand.
2. Inappropriate Ligand: The chosen ligand is not effective for this specific substrate combination.
- Screen a panel of ligands. For pyrazoles, bulky, electron-rich biarylphosphine ligands (e.g., tBuDavePhos, XPhos) are often successful.[3][5] - Increase ligand-to-palladium ratio to ensure full coordination.
3. Incorrect Base: The base may be too weak to deprotonate the amine-palladium complex or may not be soluble enough.
- Switch to a stronger, non-nucleophilic base like NaOtBu or K₃PO₄.[20] - Ensure the base is finely powdered and anhydrous for better reactivity, especially on a large scale.
Significant Side Product Formation (e.g., Hydrodehalogenation)
1. β-Hydride Elimination: Occurs with primary amines that have β-hydrogens, competing with reductive elimination.[1][4]
- While 2-fluoroaniline lacks β-hydrogens, this is a key consideration for other substrates. For those cases, using a bidentate ligand like BINAP or DPPF can sometimes suppress this pathway.[1]
2. Reaction Temperature Too High: Can lead to catalyst decomposition and other side reactions.
- Optimize the temperature. Run a temperature screening study (e.g., 80°C, 100°C, 120°C). Buchwald-Hartwig reactions on halo-pyrazoles often require elevated temperatures (>80°C).[4]
3. Base-Induced Decomposition: Strong bases can degrade sensitive functional groups on the substrate or product.
- Consider using a milder base like Cs₂CO₃ or K₂CO₃, though this may require a more active catalyst system.[20]
Reaction Stalls Before Completion
1. Catalyst Deactivation: The active Pd(0) species is lost over the course of the reaction.
- Increase catalyst loading (e.g., from 1 mol% to 2-3 mol%). - Add a fresh portion of catalyst/ligand midway through the reaction (less ideal for scale-up).
2. Insufficient Mixing: On a larger scale, poor mixing can create localized concentration gradients, hindering the reaction.
- Evaluate and optimize the reactor's agitation speed and impeller design to ensure a homogenous slurry. Physical parameters become critical during scale-up.[21]
Part B: Purification and Isolation
Issue
Potential Cause(s)
Suggested Solution(s)
Product Streaking on Silica Gel TLC/Column
1. Acidic Silica: The basic amine product interacts strongly with acidic silanol groups.
- Add 1-2% triethylamine or ammonia in methanol to the eluent system to neutralize active sites.[17] - Use amine-functionalized silica plates for TLC and cartridges for flash chromatography for a more inert surface.[16]
Product is an Oil, Fails to Crystallize
1. Residual Solvent: Trapped solvent can inhibit crystallization.
- Ensure the crude product is thoroughly dried under high vacuum. - Perform a solvent swap to a non-polar solvent like heptane and co-evaporate to remove residual high-boiling solvents (e.g., DMF, xylene).
2. High Impurity Level: Impurities are disrupting the crystal lattice formation.
- Attempt an acid-base workup. Dissolve the crude material in a suitable organic solvent (e.g., EtOAc), wash with dilute acid (e.g., 1M HCl) to extract the amine product into the aqueous layer. Wash the aqueous layer with fresh solvent, then basify (e.g., with NaOH) and re-extract the purified product.
Discoloration of Final Product (e.g., Pink, Brown)
1. Oxidation: Amines, particularly aromatic amines, are susceptible to air oxidation.
- Perform the final work-up and isolation steps under an inert atmosphere (nitrogen or argon).[18] - Consider adding an antioxidant like BHT during work-up if compatible. - An activated carbon (charcoal) treatment of the solution before the final crystallization can sometimes remove colored impurities.
2. Residual Palladium: Trace amounts of palladium can cause discoloration and are often toxicologically unacceptable.
- Use a palladium scavenger (e.g., silica-bound thiols, activated carbon) to treat the solution of the crude product before final isolation. Several commercial scavengers are available for this purpose.
Section 4: Key Experimental Protocols
Protocol 1: General Procedure for Buchwald-Hartwig Amination (Lab Scale)
This protocol is a representative starting point and must be optimized for your specific equipment and scale.
Reactor Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add the 4-bromo-1H-pyrazole (1.0 eq), sodium tert-butoxide (1.4 eq), and the chosen phosphine ligand (e.g., tBuDavePhos, 2-4 mol %).
Inert Atmosphere: Evacuate and backfill the flask with nitrogen three times.
Reagent Addition: Add anhydrous, degassed toluene (5-10 volumes) via cannula. Begin stirring. Add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol %) and 2-fluoroaniline (1.2 eq).
Heating: Heat the reaction mixture to 100-110°C and maintain under a positive pressure of nitrogen.
Monitoring: Monitor the reaction progress by HPLC or TLC until the 4-bromo-1H-pyrazole is consumed (typically 8-24 hours).
Work-up: Cool the mixture to room temperature. Carefully quench with water and dilute with ethyl acetate. Filter the mixture through a pad of celite to remove insoluble salts and catalyst residues.
Extraction: Transfer the filtrate to a separatory funnel. Wash with water, then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Protocol 2: Safety Protocol for Handling Pyrophoric Bases (e.g., NaOtBu)
Always consult the Safety Data Sheet (SDS) and local safety procedures before handling pyrophoric materials.[11]
PPE: Wear a fire-resistant lab coat, chemical splash goggles, a face shield, and dual-layer gloves (nitrile underneath neoprene is recommended).[12]
Engineering Controls: All manipulations must be performed in a chemical fume hood or a glove box. Remove all flammable solvents and combustible materials (e.g., paper towels) from the immediate work area.[11]
Inert Atmosphere: Weigh and dispense the pyrophoric solid under an inert atmosphere. For larger quantities, this should be done in a glove box. For smaller quantities, a nitrogen-purged solids addition funnel or similar device can be used.
Quenching: Never quench pyrophoric reagents with water directly. For disposal of residues, slowly add the material to a cooled, stirred, inert solvent like isopropanol. Once the reaction subsides, slowly add methanol, then water.[13]
References
Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. (2024). Processes. [Link]
C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. (2020). Molecules. [Link]
Safe Handling of Pyrophoric Materials. (n.d.). University of Nebraska-Lincoln. [Link]
C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC. (2020). National Center for Biotechnology Information. [Link]
2-FLUOROANILINE FOR SYNTHESIS MSDS. (2015). Loba Chemie. [Link]
Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis. (2005). ACS Publications. [Link]
Palladium-Catalyzed C–N Coupling of Pyrazole Amides with Triazolo- and Imidazopyridine Bromides in Ethanol. (2021). ACS Publications. [Link]
Managing Pyrophoric and Water Reactive Chemicals in the Laboratory. (n.d.). University of Massachusetts Amherst. [Link]
Handling Pyrophoric Reagents. (n.d.). Pacific Northwest National Laboratory. [Link]
EHS-0043: Pyrophorics. (2005). University of Alabama at Birmingham. [Link]
Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling. (2016). RSC Publishing. [Link]
Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). ACS Publications. [Link]
Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an orally bioavailable and highly selective inhibitor of p38 MAP kinase. (2006). PubMed. [Link]
Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). ACS Publications. [Link]
Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC. (n.d.). National Center for Biotechnology Information. [Link]
How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014). ResearchGate. [Link]
Process for the purification of pyrazoles. (n.d.).
Synthesis of a New Class of Pyrazolyl-1,2,4-Triazole Amine Derivatives. (n.d.). AIP Publishing. [Link]
Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. [Link]
Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC. (2023). National Center for Biotechnology Information. [Link]
Cu(ii)-mediated tautomerization for the pyrazole-nitrile coupling reaction. (n.d.). RSC Publishing. [Link]
Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. (n.d.). University of Windsor. [Link]
Scope of nickel‐catalyzed C−N cross‐couplings of pyrazole‐containing... (n.d.). ResearchGate. [Link]
Organic Amine Flash Purification Using A Novel Stationary Phase. (n.d.). Biotage. [Link]
Process for the manufacture of pyrazoles or pyrimidones. (n.d.).
Discovery of N,4-Di(1 H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. (2023). PubMed. [Link]
A Comparative Guide to the Structure-Activity Relationship of N-(2-Fluorophenyl)-1H-pyrazol-4-amine Analogs as Kinase Inhibitors
In the landscape of modern drug discovery, particularly in oncology and inflammation, the pyrazole scaffold has emerged as a "privileged structure" due to its ability to interact with a wide array of biological targets.[...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery, particularly in oncology and inflammation, the pyrazole scaffold has emerged as a "privileged structure" due to its ability to interact with a wide array of biological targets.[1] This guide provides an in-depth analysis of the structure-activity relationships (SAR) for a specific class of pyrazole derivatives: N-(2-Fluorophenyl)-1H-pyrazol-4-amine analogs. Our focus will be on their role as kinase inhibitors, a class of enzymes crucial in cellular signaling and often dysregulated in various diseases.[2]
This document is intended for researchers, medicinal chemists, and drug development professionals. It will dissect how subtle molecular modifications to this core scaffold influence biological activity, offering a rationale for designing more potent and selective therapeutic agents. We will draw upon experimental data from multiple studies to build a coherent SAR model.
The Core Scaffold: A Foundation for Kinase Inhibition
The N-(2-Fluorophenyl)-1H-pyrazol-4-amine core is a robust platform for developing kinase inhibitors. Its fundamental structure allows it to fit into the ATP-binding pocket of many kinases, a common strategy for inhibiting their activity. The pyrazole ring and the aminophenyl group can form critical hydrogen bonds with the kinase hinge region, a key interaction for potent inhibition.[3]
The selection of the 2-fluorophenyl group is not arbitrary. The fluorine atom can serve multiple purposes: it can enhance binding affinity through favorable electrostatic interactions, block metabolic degradation at that position, and improve physicochemical properties such as membrane permeability.
Caption: Key Structure-Activity Relationship trends for the pyrazole scaffold.
Substitutions on the Phenyl Ring
The N-phenyl ring extends towards the solvent-exposed region of the ATP-binding site, providing another avenue for optimization.
Key Observations:
Fluorine Position: The initial placement at the ortho position is often optimal. Moving the fluorine to the meta or para position can alter the dihedral angle between the rings, affecting the overall conformation and binding.
Other Substituents: Adding other groups to the phenyl ring can impact solubility and cell permeability. For example, incorporating polar groups like hydroxyl or carboxyl can improve aqueous solubility but may reduce cell penetration.
Comparative Biological Data
To illustrate these SAR principles, the following table summarizes the inhibitory activity (IC50) of representative analogs against various kinases. The data is compiled from multiple sources to provide a comparative overview.
Note: The structures in the table are simplified representations of the modifications on the core N-(2-Fluorophenyl)-1H-pyrazol-4-amine scaffold. For full structures, please refer to the cited literature.
Analysis of Comparative Data:
Impact of N1-Methylation (A-1 vs. A-2): The addition of a methyl group at the N1 position of the pyrazole ring leads to a more than 3-fold increase in potency against Aurora B kinase. [4]This suggests the presence of a small hydrophobic pocket in the ATP binding site that can accommodate the methyl group.
Influence of C3-Substitution (B-1 vs. B-2): The introduction of a benzoyl group at the C3 position enhances the inhibition of p38 MAP kinase, indicating a favorable interaction in that region of the binding site.
[5]* Dramatic Effect of C3-Benzimidazole Substitution (C-1 vs. C-2): A simple benzimidazole at C3 is not very effective against Syk. However, further substitution on the benzimidazole ring leads to a remarkable increase in potency, highlighting the importance of this position for achieving high affinity and selectivity.
[6]* Role of N-Phenyl Substitution (D-1 vs. D-2): While a simple chloro-substitution on the fluorophenyl ring of the core amine is inactive against AKT2, incorporating the N-phenyl group into a larger fused ring system (pyranopyrazole) confers inhibitory activity. [2]This demonstrates that more extensive modifications involving the N-phenyl group can lead to engagement with different kinase targets.
Experimental Protocols
The biological data presented in this guide are typically generated using standardized in vitro assays. Understanding these methodologies is crucial for interpreting the results and designing further experiments.
Kinase Inhibition Assay (General Protocol)
This assay measures the ability of a compound to inhibit the enzymatic activity of a specific kinase.
Principle: Kinases catalyze the transfer of a phosphate group from ATP to a substrate. The assay quantifies the amount of phosphorylated substrate or the amount of ADP produced, which is inversely proportional to the inhibitory activity of the test compound.
Step-by-Step Methodology:
Reagent Preparation: Prepare assay buffer, kinase, substrate (e.g., a specific peptide), and ATP solution.
Compound Dilution: Prepare a serial dilution of the test compounds in DMSO.
Reaction Setup: In a microplate, add the kinase, the test compound at various concentrations, and the substrate.
Initiation: Start the reaction by adding ATP. Incubate at a controlled temperature (e.g., 30 °C) for a specific duration (e.g., 60 minutes).
Termination and Detection: Stop the reaction and measure the signal. This can be done using various detection methods, such as:
Radiometric: Using ³²P-labeled ATP and measuring the incorporation of radioactivity into the substrate.
Fluorescence/Luminescence: Using modified substrates or antibodies that generate a signal upon phosphorylation. ADP-Glo™ (Promega) is a common luminescent assay that measures ADP production.
[7]6. Data Analysis: Plot the percentage of kinase inhibition against the compound concentration. The IC50 value is calculated by fitting the data to a dose-response curve.
Caption: A generalized workflow for an in vitro kinase inhibition assay.
Cell Viability Assay (MTT Assay)
This assay determines the effect of the compounds on the proliferation of cancer cell lines.
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
[8]
Step-by-Step Methodology:
Cell Seeding: Seed cancer cells in a 96-well plate and allow them to adhere overnight.
Compound Treatment: Treat the cells with serial dilutions of the test compounds for a specified period (e.g., 48 or 72 hours).
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.
Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.
Conclusion and Future Directions
The N-(2-Fluorophenyl)-1H-pyrazol-4-amine scaffold is a versatile starting point for the development of potent and selective kinase inhibitors. The structure-activity relationships discussed in this guide highlight several key principles:
The 5-amino group on the pyrazole is a critical anchor for hinge binding.
Substitutions at the N1 and C3 positions of the pyrazole ring are effective strategies for modulating potency and selectivity.
The 2-fluorophenyl group provides a favorable interaction and metabolic stability, while further substitutions on this ring can fine-tune physicochemical properties.
Future research in this area should focus on exploring a wider range of substitutions at the C3 position to target different kinase families. Additionally, the use of computational modeling, such as molecular docking and dynamics, can provide deeper insights into the binding modes of these inhibitors and guide the rational design of next-generation analogs with improved drug-like properties. [4][9]The ultimate goal is to develop compounds with high target specificity to maximize therapeutic efficacy while minimizing off-target effects and toxicity.
References
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IC50 values for antiproliferative activity of all tested compounds in different cell lines. ResearchGate. Available from: [Link]
El-Gamal, M. I., et al. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Medicinal Chemistry. Available from: [Link]
Abushait, S. A., et al. (2022). Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Advances. Available from: [Link]
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Chunhavant, S., et al. (2023). Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. Molecules. Available from: [Link]
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de Castro, A. A., et al. (2017). 5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-2H-tetrazole: synthesis and assessment of some biological activities. Chemical Biology & Drug Design. Available from: [Link]
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Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective Aurora Kinase B Inhibitor. (2025). ResearchGate. Available from: [Link]
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Goldstein, D. M., et al. (2006). Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an orally bioavailable and highly selective inhibitor of p38 MAP kinase. Journal of Medicinal Chemistry. Available from: [Link]
Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. (2025). PubMed. Available from: [Link]